Cas no 92761-98-3 ((S)-Nornicotine-d4)

• Product Name: (S)-Nornicotine-d4
• CAS No: 92761-98-3
• CID: 1059361
• Update Time: 2025-05-21

(S)-Nornicotine-d4 Chemical and Physical Properties

Names and Identifiers

• (S)-Nornicotine-d4
• 2,3,4,6-tetradeuterio-5-[(2S)-pyrrolidin-2-yl]pyridine
• (2S)-N'-Nornicotine-d4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on (S)-Nornicotine-d4

Introduction to (S)-Nornicotine-d4 (CAS No. 92761-98-3)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biochemical research. Among these, (S)-Nornicotine-d4, with the CAS number 92761-98-3, stands out as a significant molecule in the field of medicinal chemistry. This isotope-labeled derivative of nornicotine has garnered considerable attention due to its unique properties and applications in various scientific domains.

The compound (S)-Nornicotine-d4 is a deuterated version of nornicotine, a natural alkaloid found in tobacco plants. The (S) configuration indicates the stereochemical arrangement of the molecule, which is crucial for its biological activity. Deuterium labeling, denoted by the suffix "-d4," involves replacing hydrogen atoms with deuterium isotopes, enhancing the compound's stability and utility in analytical and synthetic chemistry.

In recent years, (S)-Nornicotine-d4 has been extensively studied for its potential applications in drug development and metabolic research. Its stable isotope allows researchers to track metabolic pathways and interactions with enzymes with high precision. This has opened new avenues in understanding drug metabolism and pharmacokinetics, particularly in the context of nicotine replacement therapies and smoking cessation aids.

One of the most compelling aspects of (S)-Nornicotine-d4 is its role in nicotine addiction research. Nicotine, a well-known psychoactive substance, exerts its effects primarily through binding to nicotinic acetylcholine receptors (nAChRs). The enantiomer (S)-nornicotine, being structurally similar to nicotine, serves as a valuable tool in studying receptor binding mechanisms and developing novel therapeutic agents. The deuterated form further refines this utility by providing a non-radioactive tracer for imaging studies.

Recent studies have highlighted the importance of (S)-Nornicotine-d4 in preclinical drug trials. Researchers have utilized this compound to investigate the efficacy of nicotinic receptor modulators in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to accurately monitor the compound's presence and distribution in biological systems has been instrumental in validating these therapeutic approaches.

The pharmaceutical industry has also shown interest in (S)-Nornicotine-d4 for its potential as an intermediate in synthesizing more complex molecules. Its stable isotope properties make it an ideal candidate for use in multi-step synthesis processes where high purity and minimal degradation are essential. This has led to several patents being filed for novel derivatives and analogs synthesized using (S)-Nornicotine-d4 as a starting material.

In addition to its pharmaceutical applications, (S)-Nornicotine-d4 has found utility in environmental monitoring and toxicology research. Its unique isotopic signature allows scientists to detect trace amounts of nicotine-related compounds in environmental samples, aiding in assessing pollution levels and understanding ecological impacts. This application underscores the versatility of (S)-Nornicotine-d4 beyond traditional biomedical research.

The synthesis of (S)-Nornicotine-d4 presents both challenges and opportunities for chemists. Advanced techniques such as asymmetric hydrogenation and chiral resolution are commonly employed to achieve high enantiomeric purity. These methods not only require sophisticated equipment but also demand rigorous quality control measures to ensure consistency across batches. Despite these challenges, the demand for high-purity (S)-Nornicotine-d4 continues to grow, driven by its expanding range of applications.

Future research directions for (S)-Nornicotine-d4 include exploring its potential in personalized medicine. By integrating isotopic labeling with genomics and proteomics, researchers aim to develop tailored therapeutic strategies based on individual metabolic profiles. This approach could revolutionize how medications are designed and administered, offering more precise targeting of diseases at their molecular level.

The economic impact of (S)-Nornicotine-d4 cannot be overstated either. As a specialized compound with niche applications, it contributes significantly to the global chemical market. Companies investing in its production are not only supporting scientific innovation but also tapping into a lucrative sector that intersects chemistry, biology, and medicine. This synergy highlights the compound's multifaceted importance across multiple industries.

In conclusion, (S)-Nornicotine-d4 stands as a testament to the ingenuity of modern chemical research. Its unique properties make it an invaluable tool in drug development, metabolic studies, environmental science, and beyond. As our understanding of molecular interactions deepens, compounds like (S)-Nornicotine-d4 will continue to play a crucial role in advancing scientific knowledge and improving human health.